Cas no 881986-07-8 (1-5-(2,4-dichlorophenyl)furan-2-yl-2-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylethan-1-one)

• Product Name: 1-5-(2,4-dichlorophenyl)furan-2-yl-2-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylethan-1-one
• CAS No: 881986-07-8
• MF: C₂₀H₁₂Cl₂N₂O₃S
• MW: 431.291881561279
• CID: 6377139
• PubChem ID: 16451707
• Update Time: 2025-10-12

1-5-(2,4-dichlorophenyl)furan-2-yl-2-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-5-(2,4-dichlorophenyl)furan-2-yl-2-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylethan-1-one
• VU0607103-1
• 1-[5-(2,4-dichlorophenyl)furan-2-yl]-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]ethan-1-one
• 1-[5-(2,4-dichlorophenyl)furan-2-yl]-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]ethanone
• F3244-0175
• 1-(5-(2,4-dichlorophenyl)furan-2-yl)-2-((5-phenyl-1,3,4-oxadiazol-2-yl)thio)ethanone
• AKOS002255632
• 881986-07-8

• Inchi： 1S/C20H12Cl2N2O3S/c21-13-6-7-14(15(22)10-13)17-8-9-18(26-17)16(25)11-28-20-24-23-19(27-20)12-4-2-1-3-5-12/h1-10H,11H2
• InChI Key： WGXZDVUJBJITJE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CC=C(C(CSC2=NN=C(C3C=CC=CC=3)O2)=O)O1)Cl

Computed Properties

• Exact Mass: 429.9945688g/mol
• Monoisotopic Mass: 429.9945688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 94.4Ų

Additional information on 1-5-(2,4-dichlorophenyl)furan-2-yl-2-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylethan-1-one

Recent Advances in the Study of 1-5-(2,4-dichlorophenyl)furan-2-yl-2-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylethan-1-one (CAS: 881986-07-8)

The compound 1-5-(2,4-dichlorophenyl)furan-2-yl-2-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylethan-1-one (CAS: 881986-07-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and mechanistic insights.

Recent studies have highlighted the synthetic versatility of this compound, which combines a furan ring with a 1,3,4-oxadiazole moiety, both of which are known for their pharmacological relevance. The presence of the 2,4-dichlorophenyl group further enhances its bioactivity, making it a promising candidate for drug development. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and catalytic methods, to optimize the yield and purity of this compound.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-5-(2,4-dichlorophenyl)furan-2-yl-2-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylethan-1-one exhibits potent inhibitory effects against a range of enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings suggest potential applications in the treatment of inflammatory diseases and neurological disorders. Additionally, the compound has shown moderate cytotoxicity against certain cancer cell lines, warranting further investigation into its anticancer properties.

Mechanistic studies have revealed that the compound's activity is likely mediated through the modulation of key signaling pathways, such as the NF-κB and MAPK pathways. Molecular docking simulations have provided insights into its binding interactions with target proteins, highlighting the importance of the oxadiazole and furan rings in stabilizing these interactions. These computational findings are supported by experimental data, reinforcing the compound's potential as a lead molecule for drug discovery.

Despite these promising results, challenges remain in the development of this compound. Issues such as solubility, bioavailability, and metabolic stability need to be addressed to advance its therapeutic potential. Recent efforts have focused on structural modifications to improve these properties, with some derivatives showing enhanced pharmacokinetic profiles in preclinical models.

In conclusion, 1-5-(2,4-dichlorophenyl)furan-2-yl-2-(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanylethan-1-one represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted bioactivity and synthetic accessibility make it a valuable candidate for further exploration. Future studies should aim to elucidate its full therapeutic potential and address the current limitations to facilitate its transition into clinical development.